Cas no 849695-03-0 (2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 849695-03-0
• Molecular Formula: C₁₆H₁₉ClN₂OS
• Molecular Weight: 322.852861642838
• CID: 5460905

2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]acetamide
• 2-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)acetamide
• 2-(4-chlorophenyl)-N-2-(dimethylamino)-2-(thiophen-2-yl)ethylacetamide

• InChIKey： ZXKHCKUCIZKYQT-UHFFFAOYSA-N
• Inchi： 1S/C16H19ClN2OS/c1-19(2)14(15-4-3-9-21-15)11-18-16(20)10-12-5-7-13(17)8-6-12/h3-9,14H,10-11H2,1-2H3,(H,18,20)
• SMILES： ClC1C=CC(=CC=1)CC(NCC(C1=CC=CS1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 21
• Complexity: 332
• XLogP3: 3
• Topological Polar Surface Area: 60.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides